Cas no 106465-78-5 (6-(4-fluorophenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole)

• Product Name: 6-(4-fluorophenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole
• CAS No: 106465-78-5
• MF: C₁₁H₉FN₂S
• MW: 220.265964269638
• CID: 1177768
• PubChem ID: 13639897
• Update Time: 2025-04-20

6-(4-fluorophenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole
• 6-(4-Fluorophenyl)-2,3-dihydroimidazo[2,1-b]-thiazole
• ACMC-20ma5y
• 6-(4-fluorophenyl)imidazo&lt
• 1,2-b&gt
• thiazoline
• CTK0G3322
• SureCN9742712
• AGN-PC-00NHX6
• Imidazo[2,1-b]thiazole, 6-(4-fluorophenyl)-2,3-dihydro-
• AKOS005144821
• 6-(4-fluorophenyl)-2,3-dihydroimidazo&lt
• 2,1-b&gt
• thiazole
• 6-(4-Fluorophenyl)-2,3-dihydroimidazo[2,1-b]-thiazole; ACMC-20ma5y; 6-(4-fluorophenyl)imidazo< 1,2-b> thiazoline; CTK0G3322; SureCN9742712; AGN-PC-00NHX6; Imidazo[2,1-b]thiazole, 6-(4-fluorophenyl)-2,3-dihydro-; AKOS005144821; 6-(4-fluorophenyl)-2,3-dihydroimidazo< 2,1-b> thiazole;
• DTXSID10545659
• 106465-78-5
• SCHEMBL9742712
• 6-(4-fluorophenyl)-2,3-dihydroimidazo[2,1-b]thiazole
• FBMVQCBQOXDWSI-UHFFFAOYSA-N

• Inchi： 1S/C11H9FN2S/c12-9-3-1-8(2-4-9)10-7-14-5-6-15-11(14)13-10/h1-4,7H,5-6H2
• InChI Key： FBMVQCBQOXDWSI-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3C=CC(=CC=3)F)=CN2CC1

Computed Properties

• Exact Mass: 220.04704763g/mol
• Monoisotopic Mass: 220.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų